Cas no 804498-89-3 (1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER)

• Product Name: 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER
• CAS No: 804498-89-3
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• CID: 3202919
• PubChem ID: 11367953
• Update Time: 2025-06-26

1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER
• Methyl 6-fluoronaphthalene-1-acetate
• 804498-89-3

• Inchi： 1S/C13H11FO2/c1-16-13(15)8-10-4-2-3-9-7-11(14)5-6-12(9)10/h2-7H,8H2,1H3
• InChI Key： YQDQSKUEAMGJOO-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=CC=CC=2CC(=O)OC

Computed Properties

• Exact Mass: 218.07430775Da
• Monoisotopic Mass: 218.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER

Introduction to 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER (CAS No. 804498-89-3)

1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER, identified by the Chemical Abstracts Service Number (CAS No.) 804498-89-3, is a fluorinated derivative of naphthaleneacetic acid. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of a fluorine atom at the 6-position of the naphthalene ring introduces a level of electronic and steric modulation that can significantly influence its interactions with biological targets.

The synthesis of 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER involves a series of carefully orchestrated chemical transformations. Typically, the process begins with the functionalization of a naphthalene precursor, followed by the introduction of a fluorine atom and the esterification of the carboxylic acid group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are crucial in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER is its potential as a lead compound in drug discovery. The fluorine substituent enhances the compound's lipophilicity and metabolic stability, which are critical factors in determining its efficacy and bioavailability. Recent studies have highlighted its role in modulating enzyme activity, particularly in pathways related to inflammation and cancer metabolism. The compound's ability to interact with biological targets in a selective manner makes it an attractive candidate for further investigation.

In the realm of medicinal chemistry, 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER has been explored for its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in tumor growth and progression. The fluorinated aromatic ring acts as a scaffold that can be further modified to enhance binding affinity and reduce off-target effects. This flexibility has opened up avenues for designing novel analogs with improved pharmacological profiles.

The structural features of 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER also make it a valuable tool in chemical biology research. Its interaction with proteins and nucleic acids can provide insights into molecular mechanisms underlying various diseases. High-throughput screening techniques have been utilized to identify derivatives with enhanced biological activity, paving the way for targeted drug development.

From a synthetic chemistry perspective, 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER exemplifies the elegance of fluorinated heterocycles in medicinal chemistry. The strategic placement of fluorine atoms can dramatically alter the pharmacokinetic properties of a molecule, making it more suitable for therapeutic use. Researchers continue to explore new synthetic routes to optimize yield and purity, ensuring that this compound remains at the forefront of drug discovery efforts.

The future prospects for 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER are promising, with ongoing studies focusing on its potential as an antineoplastic agent and an anti-inflammatory therapeutic. Collaborative efforts between academia and industry are expected to yield novel derivatives with improved efficacy and safety profiles. As our understanding of molecular interactions deepens, compounds like 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER will continue to play a pivotal role in shaping the future of pharmaceutical innovation.

In conclusion, 1-NAPHTHALENEACETIC ACID, 6-FLUORO-, METHYL ESTER (CAS No. 804498-89-3) represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a compelling candidate for drug development. With continued research and innovation, this compound is poised to make substantial contributions to therapeutic interventions across various disease states.